7-Chloro-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1-[4-(propan-2-yl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C26H24ClN3O3S
• Molecular Weight: 494.0 g/mol
• IUPAC Name: 7-chloro-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1-(4-propan-2-ylphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C26H24ClN3O3S/c1-13(2)11-20-28-29-26(34-20)30-22(16-7-5-15(6-8-16)14(3)4)21-23(31)18-12-17(27)9-10-19(18)33-24(21)25(30)32/h5-10,12-14,22H,11H2,1-4H3
• Standard InChI Key: RRNWNENYYWGNQE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC=C(C=C5)C(C)C

Introduction

7-Chloro-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1-[4-(propan-2-yl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound that belongs to the chromeno[2,3-c]pyrrole class. This compound is characterized by its intricate molecular structure, which includes a chromeno[2,3-c]pyrrole core, a thiadiazole ring, and a substituted phenyl group. The presence of these diverse functional groups suggests potential applications in various fields, such as pharmaceuticals and materials science.

Synthesis and Preparation

The synthesis of 7-Chloro-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1-[4-(propan-2-yl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step reactions. These may include:

• Condensation Reactions: To form the chromeno[2,3-c]pyrrole core.

• Substitution Reactions: To introduce the thiadiazole and phenyl groups.

• Purification Techniques: Such as chromatography to isolate the final product.

Synthesis Steps

• Formation of Chromeno[2,3-c]pyrrole Core: This involves the condensation of appropriate precursors.

• Introduction of Thiadiazole Ring: Through nucleophilic substitution or similar mechanisms.

• Attachment of Substituted Phenyl Group: Using coupling reactions.

Potential Applications

Given its complex structure, 7-Chloro-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1-[4-(propan-2-yl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may have potential applications in:

• Pharmaceuticals: As a lead compound for drug development due to its diverse functional groups.

• Materials Science: In the development of new materials with specific optical or electrical properties.

Potential Applications Table

Application Area	Potential Use Cases
Pharmaceuticals	Drug development for various therapeutic targets
Materials Science	Development of materials with unique optical properties

Research Findings and Challenges

• Biological Activity: Investigating its potential as a therapeutic agent.

• Chemical Stability: Understanding its stability under various conditions.

Challenges in Research

• Synthetic Complexity: The multi-step synthesis poses challenges in yield and purity.

• Limited Bioactivity Data: There is a need for comprehensive biological activity studies.